Cas no 2228138-99-4 (1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228138-99-4
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6324589
• PubChem ID: 165651933
• Update Time: 2025-10-29

1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine
• EN300-1791047
• 1-[2-(1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine
• 2228138-99-4

• Inchi： 1S/C14H18N2/c1-13(2,14(15)6-7-14)11-3-4-12-10(9-11)5-8-16-12/h3-5,8-9,16H,6-7,15H2,1-2H3
• InChI Key： DJLKXQWMSKVIPN-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CC3=C(C=CN3)C=2)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228138-99-4)

1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228138-99-4, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This bicyclic amine derivative combines a cyclopropane ring with an indole moiety, linked through a propyl chain, presenting a versatile scaffold for further chemical and biological exploration.

The molecular architecture of 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine encompasses several key functional groups that contribute to its potential biological activity. The presence of the indole ring, a well-documented scaffold in numerous bioactive natural products and pharmaceuticals, suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the cyclopropane ring, known for its strain and conformational rigidity, can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. The indole core is frequently found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have highlighted the role of indole derivatives in modulating immune responses and inhibiting the growth of various cancer cell lines. The incorporation of the cyclopropane unit into this framework may enhance or alter these effects by introducing steric constraints that influence molecular recognition.

The propyl chain in 1-2-(1H-indol-5-yl)propan-2-ylcyclopropan-1-amine serves as a linker between the indole and cyclopropane moieties, potentially allowing for conformational flexibility while maintaining structural integrity. This feature could be exploited to fine-tune the compound's pharmacokinetic properties, such as solubility and metabolic stability. Furthermore, the amine group at the cyclopropane ring provides a site for further derivatization, enabling the synthesis of analogues with tailored biological profiles.

Recent advances in computational chemistry have facilitated the rapid screening of novel compounds like 1-(2-(1H-indol-5-yloxy)propyl)cyclopropylamine for potential bioactivity. Molecular modeling studies have shown that this compound may interact with various protein targets by leveraging both hydrophobic and hydrogen bonding interactions. The indole ring, in particular, is predicted to form stable π-stacking interactions with aromatic residues in protein binding pockets, while the amine group could engage in hydrogen bonding with polar side chains or backbone atoms.

The synthesis of 1-(2-(1H-indol-5-yloxy)propyl)cyclopropylamine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include the formation of the cyclopropane unit via ring-closing metathesis or reaction of an aziridine intermediate with an indole derivative. Subsequent functionalization of the propyl chain allows for the introduction of additional substituents that may enhance biological activity. Techniques such as cross-coupling reactions and nucleophilic substitutions are commonly employed to achieve this goal.

Preclinical studies have begun to explore the pharmacological potential of CAS No. 2228138-99-4 and its derivatives. Initial findings suggest that this compound exhibits promising activity in models of inflammation and pain relief. The cyclopropane ring appears to modulate receptor binding by introducing steric hindrance that selectively interacts with target proteins. Meanwhile, the indole moiety contributes to pharmacological effects through its ability to engage in multiple binding modes within biological macromolecules.

The development of novel pharmaceuticals often relies on iterative optimization of lead compounds based on structural modifications guided by biological data. In the case of CAS No. 2228138-99-4, further research is needed to elucidate its mechanism of action and assess its potential for therapeutic use. Future studies may focus on exploring analogues with enhanced potency or selectivity by modifying substituents on the indole or propyl chain.

The versatility of CAS No. 2228138-99-4 as a scaffold for drug discovery is further underscored by its compatibility with diverse synthetic strategies. Researchers can exploit its structural features to develop libraries of related compounds for high-throughput screening campaigns aimed at identifying new bioactive molecules. Additionally, biocatalytic methods may be employed to streamline synthetic routes and improve sustainability in drug development processes.

In conclusion,CAS No 2228138 - 99 - 4 represents a structurally fascinating compound with significant potential in medicinal chemistry applications Its unique combination of an indole ring,a cyclopropane moiety,and an amine group positions it as a valuable scaffold for further exploration The growing body of research highlights its importance as a building block for developing novel therapeutic agents